N-cyclopentyl-1-[(2-methoxy-5-methylphenyl)sulfonyl]-4-piperidinecarboxamide

• IUPAC Name: N-cyclopentyl-1-(2-methoxy-5-methylphenyl)sulfonylpiperidine-4-carboxamide
• InChI: InChI=1S/C19H28N2O4S/c1-14-7-8-17(25-2)18(13-14)26(23,24)21-11-9-15(10-12-21)19(22)20-16-5-3-4-6-16/h7-8,13,15-16H,3-6,9-12H2,1-2H3,(H,20,22)
• InChI Key: SBVGZUSKSCOOTP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)S(=O)(=O)N2CCC(CC2)C(=O)NC3CCCC3
• Molecular Formula: C19H28N2O4S
• Molecular Weight: 380.5 g/mol

Description

N-cyclopentyl-1-[(2-methoxy-5-methylphenyl)sulfonyl]-4-piperidinecarboxamide, also known as CPP-115, is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications. CPP-115 is a potent and selective inhibitor of the enzyme gamma-aminobutyric acid (GABA) transaminase, which is responsible for the breakdown of GABA in the brain. Inhibition of GABA transaminase leads to an increase in GABA levels in the brain, which has been shown to have therapeutic effects in various neurological disorders.

Mechanism of Action

N-cyclopentyl-1-[(2-methoxy-5-methylphenyl)sulfonyl]-4-piperidinecarboxamide works by inhibiting the enzyme GABA transaminase, which is responsible for the breakdown of GABA in the brain. GABA is the primary inhibitory neurotransmitter in the brain and is involved in the regulation of neuronal excitability. Inhibition of GABA transaminase leads to an increase in GABA levels in the brain, which enhances GABAergic neurotransmission and has been shown to have therapeutic effects in various neurological disorders.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are primarily related to its ability to increase GABA levels in the brain. GABAergic neurotransmission is involved in the regulation of neuronal excitability, and an increase in GABA levels can lead to a decrease in neuronal excitability. This can have therapeutic effects in various neurological disorders, including epilepsy, addiction, and anxiety disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-cyclopentyl-1-[(2-methoxy-5-methylphenyl)sulfonyl]-4-piperidinecarboxamide in lab experiments is its selectivity for GABA transaminase. This allows researchers to specifically target GABAergic neurotransmission without affecting other neurotransmitter systems. However, one limitation of using this compound in lab experiments is its relatively low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for research on N-cyclopentyl-1-[(2-methoxy-5-methylphenyl)sulfonyl]-4-piperidinecarboxamide. One area of interest is the potential therapeutic applications of this compound in other neurological disorders, such as Parkinson's disease and schizophrenia. Another area of interest is the development of more potent and selective GABA transaminase inhibitors that could have even greater therapeutic potential. Finally, there is also interest in understanding the long-term effects of increasing GABA levels in the brain and the potential risks associated with chronic use of GABA transaminase inhibitors.

Scientific Research Applications

N-cyclopentyl-1-[(2-methoxy-5-methylphenyl)sulfonyl]-4-piperidinecarboxamide has been extensively studied for its potential therapeutic applications in various neurological disorders, including epilepsy, addiction, and anxiety disorders. In preclinical studies, this compound has been shown to be effective in reducing seizures in animal models of epilepsy. It has also been shown to reduce drug-seeking behavior in animal models of addiction and to have anxiolytic effects in animal models of anxiety disorders.